N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide

• IUPAC Name: 3-N-(2,4-difluorophenyl)-1-N,1-N-dimethylpiperidine-1,3-dicarboxamide
• InChI: InChI=1S/C15H19F2N3O2/c1-19(2)15(22)20-7-3-4-10(9-20)14(21)18-13-6-5-11(16)8-12(13)17/h5-6,8,10H,3-4,7,9H2,1-2H3,(H,18,21)
• InChI Key: KSMUNTODLAMFIG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCCC(C1)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H19F2N3O2
• Molecular Weight: 311.33 g/mol

Description

N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide, also known as DFP-10825, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DFP-10825 belongs to the class of piperidine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide is not fully understood. However, it has been proposed that N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide acts as a selective serotonin reuptake inhibitor (SSRI). This means that N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide inhibits the reuptake of serotonin, a neurotransmitter that plays a crucial role in regulating mood, anxiety, and cognition. By increasing the levels of serotonin in the brain, N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide may improve mood, reduce anxiety, and enhance cognitive function.
Biochemical and Physiological Effects
N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide has been found to exhibit various biochemical and physiological effects. In animal models, N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain. Additionally, N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide has been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. These effects suggest that N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide could have neuroprotective and neurotrophic properties.

Advantages and Limitations for Lab Experiments

N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity through recrystallization. Additionally, N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide has been shown to exhibit consistent and reproducible effects in animal models. However, there are also some limitations to using N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide in lab experiments. For example, the exact mechanism of action is not fully understood, which could make it difficult to interpret the results of experiments. Additionally, N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide has not been extensively studied in humans, which could limit its potential therapeutic applications.

Future Directions

There are several future directions for research on N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide. First, more studies are needed to fully understand the mechanism of action of N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide. This could involve investigating its effects on various neurotransmitter systems and signaling pathways. Second, more studies are needed to determine the safety and efficacy of N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide in humans. This could involve conducting clinical trials to evaluate its potential therapeutic applications. Finally, more studies are needed to investigate the potential neuroprotective and neurotrophic properties of N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide. This could involve investigating its effects on neuronal growth, survival, and plasticity.

Synthesis Methods

The synthesis of N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide involves several steps. First, 2,4-difluorobenzaldehyde is reacted with dimethylamine to form N,N-dimethyl-2,4-difluorobenzylamine. Next, this intermediate is reacted with 1,3-dimethylpiperidin-4-one to yield N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide has been studied extensively in scientific research for its potential therapeutic applications. It has been found to exhibit antidepressant and anxiolytic effects in animal models. Additionally, N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide has been shown to enhance cognitive function and memory retention in rats. These findings suggest that N~3~-(2,4-difluorophenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide could be a promising candidate for the treatment of depression, anxiety, and cognitive disorders.